Cas no 4743-17-3 (6-chloro-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione)

• Product Name: 6-chloro-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione
• CAS No: 4743-17-3
• MF: C₈H₄ClNO₃
• MW: 197.575261116028
• MDL: MFCD00006701
• CID: 45280
• PubChem ID: 78480
• Update Time: 2025-05-23

6-chloro-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-1H-benzo[d][1,3]oxazine-2,4-dione
• 5-Chloroisatoic anhydride
• 5-CHLORO-ISATOIC ANHYDRIDE
• 6-chloro-1H-3,1-benzoxazine-2,4-dione
• 6-Chloro-1,2-dihydro -4H-3,1-benzoxazine-2,4-dione
• 6-Chloro-4H-3,1-benzoxazine-2,4(1H)-dione
• 2H-3,1-Benzoxazine-2,4(1H)-dione, 6-chloro-
• 5-chloro isatoic anhydride
• 6-Chloro isatinic anhydride
• 5-chloroisatonic anhydride
• MYQFJMYJVJRSGP-UHFFFAOYSA-N
• 6-Chloro-2H-3,1-benzoxazine-2,4(1H)-dione
• 6-chloro-1H-benzo[d]1,3-oxazine-2,4-dione
• 6-chloro-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione
• 6-Chloro-1,2-dihydro-4H-3,
• NS00031689
• DTXSID3063592
• EN300-255835
• NSC75847
• SY025838
• A7268
• AKOS000271184
• 2H-3,4(1H)-dione, 6-chloro-
• 6-chloro-1hbenzo[d][1,3]oxazine-2,4-dione
• F0074-0091
• C2743
• 6-Chloro-2H-3,1-benzoxazine-2,4(1H)-dione #
• 6-chloro-2H-benzo[d][1,3]oxazine-2,4(1H)-dione
• FS-1284
• EINECS 225-255-7
• NSC 139890
• 4743-17-3
• AM1021
• 6-Chloro-1,2-dihydro-4H-3,1-benzoxazine-2,4-dione
• MFCD00006701
• CS-W010558
• NSC139890
• AC-14653
• SCHEMBL62706
• FT-0635421
• AC-9247
• AI3-61136
• Q-102085
• NSC-139890
• 5-Chloroisatoic anhydride, 97%
• NSC-75847
• NSC 75847
• STK913991
• BBL009787
• DB-031792
• DTXCID8040565

• MDL： MFCD00006701
• Inchi： 1S/C8H4ClNO3/c9-4-1-2-6-5(3-4)7(11)13-8(12)10-6/h1-3H,(H,10,12)
• InChI Key： MYQFJMYJVJRSGP-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C(=O)OC(N2)=O)C=1

Computed Properties

• Exact Mass: 196.98800
• Monoisotopic Mass: 196.9879707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 1.6
• Topological Polar Surface Area: 55.4

Experimental Properties

• Color/Form: White to Yellow Solid
• Melting Point: 300 °C (dec.) (lit.)
• PSA: 63.07000
• LogP: 1.13470
• Sensitiveness: Sensitive to humidity
• Solubility: Not determined

6-chloro-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Storage Condition：Inert atmosphere,Room Temperature
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines

Additional information on 6-chloro-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione

6-Chloro-2,4-Dihydro-1H-3,1-Benzoxazine-2,4-Dione: A Comprehensive Overview

6-Chloro-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione, commonly referred to by its CAS number CAS No. 4743-17-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzoxazines, which are heterocyclic aromatic compounds with a six-membered ring containing two oxygen atoms and one nitrogen atom. The presence of the chloro group at the sixth position and the dihydro structure at positions 2 and 4 imparts unique chemical properties and biological activities to this molecule.

The molecular structure of 6-chloro-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione is characterized by a fused bicyclic system comprising a benzene ring and a dihydro-pyran-like ring with two ketone groups. This arrangement creates a rigid yet flexible framework that facilitates various chemical reactions and interactions. The compound's ability to form hydrogen bonds due to its ketone groups is particularly noteworthy, as it plays a crucial role in its pharmacokinetic properties.

Recent studies have highlighted the potential of CAS No. 4743-17-3 in drug discovery efforts. Researchers have explored its role as a scaffold for developing new therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-proliferative activity against several cancer cell lines, suggesting its potential as an anti-cancer agent.

In addition to its pharmacological applications, 6-chloro-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. A 2023 research article in Nature Communications reported that thin films of this compound exhibit excellent charge transport properties, making it a potential candidate for organic field-effect transistors (OFETs).

The synthesis of CAS No. 4743-17-3 involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Traditional methods include cyclization reactions of appropriately substituted amino carbonyl compounds under acidic or basic conditions. However, recent advancements have introduced more efficient synthetic pathways utilizing microwave-assisted synthesis and continuous flow reactors.

The environmental impact of 6-chloro-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione has also been a topic of interest among researchers. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions but may persist in certain environmental compartments if not properly managed.

In conclusion, CAS No. 4743-17-3, or 6-chloro-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione, is a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical structure and functional groups make it an attractive target for further research and development in areas ranging from drug discovery to materials science.